Cas no 119153-92-3 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
• CAS No: 119153-92-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5752870
• PubChem ID: 165805451
• Update Time: 2025-06-08

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 119153-92-3
• EN300-1538221
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-valyl-D-valine
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid
• Fmoc-D-Val-D-Val-OH
• D-Valine, N-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-valyl]-
• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-14(2)21(23(28)26-22(15(3)4)24(29)30)27-25(31)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-22H,13H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22-/m1/s1
• InChI Key： FERJZSSCELFDIC-FGZHOGPDSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 682.5±45.0 °C(Predicted)
• pka: 3.41±0.10(Predicted)

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid

Introduction to (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic Acid (CAS No. 119153-92-3)

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid, CAS No. 119153-92-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits potential applications in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and multiple stereocenters makes it a particularly intriguing subject for chemists and biologists alike.

The molecular framework of this compound includes a central amino acid derivative, which is modified with an Fmoc protecting group. The Fmoc group is widely utilized in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid a valuable intermediate in the construction of more complex peptides and proteins. Additionally, the stereochemistry at the designated chiral centers contributes to its unique physicochemical properties, which are critical for biological activity.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from fluorinated aromatic compounds. The fluorenyl moiety, in particular, has been shown to enhance the metabolic stability and binding affinity of drug candidates. This has led to increased interest in compounds like (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid as potential scaffolds for new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. Enzymes are pivotal biological catalysts that mediate a wide range of metabolic processes. By designing molecules that can selectively inhibit specific enzymes, researchers can develop treatments for conditions such as cancer, inflammation, and metabolic disorders. The structural features of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid make it an attractive candidate for such applications.

Recent studies have demonstrated the efficacy of fluorinated compounds in modulating enzyme activity. For instance, fluorinated amino acids have been shown to enhance the potency and selectivity of protease inhibitors, which are crucial in treating viral infections and cancer. The presence of the Fmoc group in (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid not only provides stability during synthetic processes but also contributes to the compound's overall bioactivity.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been instrumental in achieving the desired stereochemical outcomes. These methods not only improve the efficiency of synthesis but also reduce unwanted byproducts, making the process more sustainable and scalable.

In addition to its potential as an enzyme inhibitor, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid may also find applications in other areas of biomedical research. For example, its structural motif could be used to develop novel contrast agents for medical imaging techniques such as MRI or PET scans. These imaging agents are essential for diagnosing diseases at early stages and monitoring treatment responses.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique properties offered by fluorine atoms, such as increased lipophilicity and metabolic stability, make them invaluable in designing next-generation therapeutics. As research continues to uncover new applications for compounds like (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid, their role in addressing unmet medical needs is likely to expand further.

Future studies should focus on optimizing synthetic routes to improve accessibility and cost-effectiveness while maintaining high enantiomeric purity. Additionally, exploring the pharmacological profile of this compound through preclinical studies will be crucial in determining its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide.